1-(2-methoxyethyl)-3,9-dimethyl-7-(2-methylbenzyl)-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 1-(2-methoxyethyl)-3,9-dimethyl-7-[(2-methylphenyl)methyl]-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H24N6O3/c1-13-7-5-6-8-15(13)12-25-18(27)16-17(23(3)20(25)28)21-19-24(16)11-14(2)22-26(19)9-10-29-4/h5-8H,9-12H2,1-4H3
• InChI Key: OLHOZDQTCIYNGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4C)CCOC
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol

Description

1-(2-methoxyethyl)-3,9-dimethyl-7-(2-methylbenzyl)-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C20H24N6O3 and its molecular weight is 396.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A significant aspect of the research on this compound involves its synthesis and the exploration of its chemical properties. For instance, studies have focused on the synthesis of various cyclic and tricyclic compounds, including purines and triazines, which are structurally related to the specified chemical. These synthetic endeavors aim to create compounds with potential biological activities by modifying the purine core or introducing different substituents to achieve desired properties such as solubility, biological activity, or stability (Sañudo et al., 2006; Raboisson et al., 2003).

Biological Activities and Applications

Several studies have evaluated the biological activities of compounds structurally similar to or derived from the triazine and purine classes, indicating the broad interest in these molecules for therapeutic applications. For example, research has identified compounds within this class that exhibit anti-inflammatory, antimicrobial, and antiviral activities. These findings highlight the potential for these compounds to serve as leads in the development of new drugs for treating various conditions (Ashour et al., 2012; Ueda et al., 1987).

Antitumor and Anticancer Potential

The exploration of antitumor and anticancer properties of triazine derivatives, including those related to the specific compound , is an area of intense research. These studies aim to understand the mechanisms of action of these compounds and their efficacy in various cancer models, providing a basis for the development of novel cancer therapeutics (Ueda et al., 1987).